9-(methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime

• Molecular Formula: C16H18N2O2S2
• Molecular Weight: 334.5 g/mol
• IUPAC Name: (NZ)-N-[9//'-(methoxymethyl)spiro[1,3-dithiolane-2,1//'-2,3-dihydrocarbazole]-4//'-ylidene]hydroxylamine
• InChI: InChI=1S/C16H18N2O2S2/c1-20-10-18-13-5-3-2-4-11(13)14-12(17-19)6-7-16(15(14)18)21-8-9-22-16/h2-5,19H,6-10H2,1H3/b17-12-
• InChI Key: CQQWHONULIBCST-ATVHPVEESA-N
• Isomeric SMILES: COCN1C2=CC=CC=C2C\3=C1C4(CC/C3=N/O)SCCS4
• SMILES: COCN1C2=CC=CC=C2C3=C1C4(CCC3=NO)SCCS4

Description

9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields.

Mechanism of Action

The mechanism of action of 9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime is not entirely understood. However, studies have suggested that this compound exerts its anti-cancer activity by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is known to play a crucial role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
Apart from its anti-cancer activity, 9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime has also been found to exhibit several other biochemical and physiological effects. Studies have shown that this compound exhibits anti-inflammatory activity by inhibiting the production of inflammatory cytokines. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime in lab experiments is its potent anti-cancer activity. This makes it an attractive candidate for cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the research on 9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime. One of the directions is to further investigate its anti-cancer activity and its mechanism of action. Another direction is to explore its potential application in other fields, such as neurodegenerative diseases and inflammation. Additionally, research can be carried out to improve the solubility of this compound to make it more accessible for lab experiments.
Conclusion:
In conclusion, 9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime is a chemical compound that has shown significant potential in various fields, including cancer research, inflammation, and neurodegenerative diseases. Its potent anti-cancer activity and other biochemical and physiological effects make it an attractive candidate for future research. Further investigation is required to fully understand its mechanism of action and explore its potential application in other fields.

Synthesis Methods

The synthesis of 9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime involves the reaction of 1,2,3,9-tetrahydrospiro[carbazole-1,2'-[1,3]dithiolane] with hydroxylamine hydrochloride in the presence of sodium acetate in ethanol. The reaction is carried out under reflux conditions for several hours, followed by purification using column chromatography. The yield of this synthesis method is reported to be around 60%.

Scientific Research Applications

9-(Methoxymethyl)-1,2,3,9-tetrahydrospiro(4H-carbazole-1,2'-[1,3]-dithiolane)-4-one oxime has been studied extensively for its potential application in various fields. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to induce apoptosis in cancer cells by activating the caspase pathway.